N-((1r,4r)-4-((3-cyanopyrazin-2-yl)oxy)cyclohexyl)-1-methyl-1H-imidazole-4-sulfonamide

• IUPAC Name: N-[4-(3-cyanopyrazin-2-yl)oxycyclohexyl]-1-methylimidazole-4-sulfonamide
• InChI: InChI=1S/C15H18N6O3S/c1-21-9-14(19-10-21)25(22,23)20-11-2-4-12(5-3-11)24-15-13(8-16)17-6-7-18-15/h6-7,9-12,20H,2-5H2,1H3
• InChI Key: JKVZLDFAIQKBCR-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(N=C1)S(=O)(=O)NC2CCC(CC2)OC3=NC=CN=C3C#N
• Molecular Formula: C15H18N6O3S
• Molecular Weight: 362.4 g/mol

Description

N-((1r,4r)-4-((3-cyanopyrazin-2-yl)oxy)cyclohexyl)-1-methyl-1H-imidazole-4-sulfonamide is a useful research compound. Its molecular formula is C15H18N6O3S and its molecular weight is 362.41. The purity is usually 95%.
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Scientific Research Applications

Antibacterial Activity

Research into heterocyclic compounds containing a sulfonamido moiety has identified several novel compounds with significant antibacterial properties. These compounds were synthesized through various chemical reactions and tested for their efficacy against bacterial infections. Notably, eight synthesized compounds demonstrated high antibacterial activities, suggesting potential applications in developing new antibacterial agents (Azab, Youssef, & El-Bordany, 2013).

Synthesis of Heterocyclic Sulfonamides

The synthesis of N-(Imidazo[1,2-a]pyridin-3-yl)- and N-(Imidazo[2,1-b][1,3]thiazol-5-yl)sulfonamides has been explored, leading to the development of a one-pot synthesis method. This process yields the desired heterocyclic compounds in good yields, offering a streamlined approach for generating these molecules, which could be leveraged in various scientific research applications (Rozentsveig et al., 2013).

Antimicrobial and Antiproliferative Agents

A study on the synthesis of N-ethyl-N-methylbenzenesulfonamide derivatives highlighted their potential as effective antimicrobial and antiproliferative agents. These compounds, possessing various biologically active moieties, showed significant cytotoxic activity against different human cell lines, indicating their utility in researching cancer and microbial infections (Abd El-Gilil, 2019).

Antiulcer Agents

Imidazo[1,2-a]pyridines substituted at the 3-position have been synthesized as potential antiulcer agents. Although they did not exhibit significant antisecretory activity, some compounds demonstrated good cytoprotective properties, suggesting their research application in developing treatments for ulcerative conditions (Starrett, Montzka, Crosswell, & Cavanagh, 1989).